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Compound of Interest

Compound Name: Hexapentacontane

Cat. No.: B3283717

Hexapentacontane: Applications in Material Science

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Hexapentacontane (CseH114) is a long-chain saturated hydrocarbon with emerging
applications in various fields of material science. Its well-defined molecular length, high thermal
stability, and propensity for self-assembly make it a molecule of interest for creating novel
functional materials. This document provides an overview of its applications, supported by
experimental protocols and physical property data.

Physicochemical Properties of Hexapentacontane

A summary of the key physical and chemical properties of hexapentacontane is presented in
the table below. These properties are fundamental to its application in material science.
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Property Value Reference
Molecular Formula CseH114 [1]
Molecular Weight 787.5 g/mol [1][2]
Melting Point 96-99 °C [2]

Boiling Point 601.13 °C (estimated) [2]

Density 0.9271 g/cm? (estimated) [2]

CAS Number 7719-82-6 [1]

Application 1: Self-Assembly and Nanostructure
Formation

Due to weak van der Waals forces, long-chain alkanes like hexapentacontane can self-
assemble into ordered nanostructures such as micelles, bilayers, and thin films. These
structures have potential uses in drug delivery, biosensing, and molecular electronics.[1] One of
the most controlled methods to create highly organized thin films is the Langmuir-Blodgett
technique.

Experimental Protocol: Fabrication of
Hexapentacontane Langmuir-Blodgett Films

This protocol describes the formation of a hexapentacontane monolayer at the air-water
interface and its transfer onto a solid substrate.

Materials:

Hexapentacontane

Spreading solvent (e.g., chloroform, HPLC grade)

Subphase (ultrapure water)

Solid substrate (e.g., silicon wafer, quartz slide)
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» Langmuir-Blodgett trough system with a movable barrier and surface pressure sensor
Procedure:
e Preparation:

o Dissolve a precise amount of hexapentacontane in the spreading solvent to achieve a
known concentration (e.g., 1 mg/mL).

o Thoroughly clean the Langmuir-Blodgett trough and the substrate.
o Fill the trough with ultrapure water.
e Monolayer Formation:

o Using a microsyringe, carefully deposit a specific volume of the hexapentacontane
solution onto the water surface.

o Allow the solvent to evaporate completely (typically 15-20 minutes), leaving a
hexapentacontane monolayer at the air-water interface.

e |sotherm Compression:
o Compress the monolayer by moving the barrier at a constant rate (e.g., 10 mm/min).

o Record the surface pressure as a function of the area per molecule to obtain the surface
pressure-area (11-A) isotherm. This isotherm provides information about the different

phases of the monolayer.
o Film Deposition:

o Once the desired surface pressure is reached (indicative of a stable, condensed
monolayer), immerse the solid substrate vertically through the monolayer into the

subphase.

o Withdraw the substrate slowly and at a constant speed. The monolayer will transfer onto

the substrate.
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o Multiple layers can be deposited by repeating the dipping and withdrawal cycles.

Characterization: The resulting Langmuir-Blodgett film can be characterized using techniques
such as Atomic Force Microscopy (AFM) to visualize the surface morphology and Ellipsometry
to measure the film thickness.

Workflow for Langmuir-Blodgett film fabrication.

Application 2: Phase Change Material (PCM) for
Thermal Energy Storage

Long-chain n-alkanes are excellent candidates for phase change materials (PCMs) due to their
high latent heat of fusion and chemical stability.[3] Hexapentacontane, with its melting point in
the range of 96-99°C, can be utilized for medium-temperature thermal energy storage
applications.

While specific experimental data for the latent heat of fusion for hexapentacontane is not
readily available in public literature, the properties of similar n-alkanes suggest it would have a
significant energy storage capacity.

Latent Heat of Fusion

n-Alkane Melting Point (°C)

(kJ/kg)
Eicosane (CzoHa42) 36.7 247
Docosane (C22Hae) 44.4 249
Tetracosane (Cz4Hso) 50.9 255

Data for illustrative purposes, adapted from studies on shorter-chain alkanes.

Experimental Protocol: Characterization of
Hexapentacontane as a PCM

This protocol outlines the steps to determine the thermal properties of hexapentacontane for
PCM applications using Differential Scanning Calorimetry (DSC).

Materials:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8588044/
https://www.benchchem.com/product/b3283717?utm_src=pdf-body
https://www.benchchem.com/product/b3283717?utm_src=pdf-body
https://www.benchchem.com/product/b3283717?utm_src=pdf-body
https://www.benchchem.com/product/b3283717?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3283717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Hexapentacontane sample
 Differential Scanning Calorimeter (DSC)
e Hermetic aluminum pans and lids
Procedure:

e Sample Preparation:

o Accurately weigh a small amount of hexapentacontane (5-10 mg) into a hermetic
aluminum pan.

o Seal the pan to ensure no mass loss during heating.

e DSC Analysis:

[¢]

Place the sample pan and an empty reference pan into the DSC cell.

o Heat the sample at a constant rate (e.g., 10 °C/min) to a temperature above its melting
point (e.g., 120 °C).

o Hold the sample at this temperature for a few minutes to ensure complete melting.

o Cool the sample at the same constant rate to a temperature below its crystallization point
(e.g., 25 °C).

o Repeat the heating and cooling cycle to check for thermal stability and reproducibility.
e Data Analysis:

o From the heating curve, determine the onset temperature of melting (melting point) and
the area under the melting peak (latent heat of fusion).

o From the cooling curve, determine the onset temperature of crystallization and the latent
heat of crystallization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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